4-(Trifluoromethyl)benzamide

• IUPAC Name: 4-(trifluoromethyl)benzamide
• InChI: InChI=1S/C8H6F3NO/c9-8(10,11)6-3-1-5(2-4-6)7(12)13/h1-4H,(H2,12,13)
• InChI Key: WEJHBEDHLLBJFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)N)C(F)(F)F
• Molecular Formula: C8H6F3NO
• DSSTOX Substance ID: DTXSID70172304
• Molecular Weight: 189.13 g/mol
• CAS RN: 1891-90-3

Description

4-(Trifluoromethyl)benzamide is a chemical compound with the molecular formula C8H6F3NO. It is used in the synthesis of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives.

Molecular Structure Analysis

The molecular weight of 4-(Trifluoromethyl)benzamide is 189.1345. The structure can be represented by the InChI string: InChI=1S/C8H6F3NO/c9-8(10,11)6-3-1-5(2-4-6)7(12)13/h1-4H, (H2,12,13).

Physical And Chemical Properties Analysis

4-(Trifluoromethyl)benzamide is a solid at room temperature. It has a density of 1.3±0.1 g/cm3, a boiling point of 254.2±40.0 °C at 760 mmHg, and a flash point of 107.5±27.3 °C. Its molar refractivity is 40.2±0.3 cm3.

Scientific Research Applications

Flexible Smart Materials

4-(Trifluoromethyl)benzamide: has been studied for its potential in creating plastically flexible crystals. .

Molecular Mechanics

The compound’s ability to undergo plastic deformation has been linked to the cooperative slipping of molecular layers lined with trifluoromethyl groups. .

Mass Spectrometry Analysis

4-(Trifluoromethyl)benzamide: has been characterized using mass spectrometry. .

Organic Synthesis

This compound is used as a substrate in organic synthesis reactions, such as the Mizoroki-Heck reaction, to produce derivatives like 4-trifluoromethylcinnamic acid . .

Antibacterial Research

Derivatives of 4-(Trifluoromethyl)benzamide have shown potential antibacterial activity. .

Antiparasitic and Anticancer Potential

Research has indicated that certain derivatives may have significant activity against parasites like Onchocerca volvulus and Toxoplasma gondii , as well as displaying anticancer properties. .

Safety and Hazards

4-(Trifluoromethyl)benzamide may cause skin irritation and serious eye irritation. It may also cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area.

Synthesis routes and methods I

Procedure details

To a cold solution of 4-(trifluoromethyl)benzonitrile (0.500 g, 2.92 mmol) in DMSO (6.0 mL) was added H2O2 (50%) (5 mL) at 0° C., followed by portion-wise addition of K2CO3 (0.121 g, 0.87 mmol). The reaction mass was allowed to attain RT and stirred for 1 h. The reaction mass was quenched in ice water and extracted with DCM and concentrated to afford 0.300 g of product. 1H NMR (400 MHz, DMSO d6): δ 7.60 (br s, 1H), 7.82 (d, J=7.5 Hz, 2H), 8.05 (d, J=6.6 Hz, 2H), 8.17 (br s, 1H); MS (m/z): 190.11 (M+H+).

Synthesis routes and methods II

Procedure details

2-Methoxy-6-methylsulfanyl-N-(2-oxo-cyclohexyl)-4-trifluoromethyl-benzamide (intermediate B, 380 mg, 1.05 mmol) was dissolved in 10 mL tetrahydrofurane. Acetic acid (145 mg, 2.4 mmol) and pyrrolidine (97 mg, 1.4 mmol) were added and the reaction mixture was stirred 1 h at room temperature. Sodium triacetoxyborohydride (290 mg, 1.4 mmol) was added and stirring was continued at room temperature overnight. The mixture was extracted with 2N sodium carbonate solution and ethyl acetate. The combined organic phases were dried on sodium sulfate, filtered and evaporated. Purification of the residue by flash chromatography on silica gel (dichloromethane/methanol/ammonia 100:0:0→140:10:1) yielded cis-2-methoxy-6-methylsulfanyl-N-2-pyrrolidin-1-yl-cyclohexyl)-4-trifluoromethyl-benzamide as a light yellow solid (125 mg, 28%), MS: m/e=417.3 [(M+H)+] and trans-2-methoxy-6-methylsulfanyl-N-2-pyrrolidin-1-yl-cyclohexyl)-4-trifluoromethyl-benzamide as a light yellow solid (28 mg, 6%), MS: m/e=417.3 [(M+H)+].

Q & A

Q1: How does 4-(Trifluoromethyl)benzamide interact with biological targets and what are the downstream effects?

A1: 4-(Trifluoromethyl)benzamide and its derivatives have been explored for their interactions with various biological targets. One notable example is its activity as a cyclooxygenase-1 (COX-1) selective inhibitor. [] TFAP (N-(5-amino-2-pyridinyl)-4-(trifluoromethyl)benzamide), a derivative of 4-(Trifluoromethyl)benzamide, exhibits potent COX-1 inhibitory activity (COX-1 IC50 = 0.80 ± 0.05 μM) while displaying significantly lower activity against COX-2 (COX-2 IC50 = 210 ± 10 μM). [] This selective inhibition of COX-1 makes TFAP a promising candidate for analgesia with reduced risk of gastric damage, a common side effect associated with non-selective COX inhibitors. [] Additionally, research has shown that MD77, another 4-(Trifluoromethyl)benzamide derivative, can directly bind to the SH2 domain of Signal Transducer and Activator of Transcription 3 (STAT3) with an IC50 of 17.7 μM. [] This interaction disrupts STAT3 signaling, a pathway frequently dysregulated in various cancers, and leads to anti-proliferative effects in tumor cell lines. []

Q2: What is the structural characterization of 4-(Trifluoromethyl)benzamide?

A2: 4-(Trifluoromethyl)benzamide comprises a benzene ring substituted with a trifluoromethyl group at the para position and an amide group at the first position.

Q3: How does the structure of 4-(Trifluoromethyl)benzamide derivatives influence their biological activity, potency, and selectivity?

A3: Structure-activity relationship (SAR) studies are crucial for understanding how modifications to the 4-(Trifluoromethyl)benzamide scaffold affect its biological activity. For example, in the development of COX-1 selective inhibitors, researchers designed TFAP by mimicking the s-trans conformation of indomethacin within the COX-1 binding site. [] This structural modification led to a significant increase in COX-1 selectivity while maintaining analgesic properties. [] Similarly, for MD77, computational studies were employed to investigate the binding mode within the STAT3 SH2 domain, providing valuable information for further structural optimization and improvement of its inhibitory potency. [] These examples highlight the importance of SAR studies in optimizing the biological activity of 4-(Trifluoromethyl)benzamide derivatives.

Q4: What computational chemistry and modeling approaches have been used to study 4-(Trifluoromethyl)benzamide and its derivatives?

A4: Computational studies played a significant role in understanding the interaction of MD77, a 4-(Trifluoromethyl)benzamide derivative, with the STAT3 SH2 domain. [] While the specific details of these computational studies are not elaborated upon in the abstract, it is plausible that molecular docking simulations were employed to predict the binding mode and estimate the binding affinity of MD77 to the target protein. Such computational approaches are invaluable for guiding the design and optimization of novel 4-(Trifluoromethyl)benzamide derivatives with improved potency and selectivity.

Q5: What are the in vitro and in vivo efficacies of 4-(Trifluoromethyl)benzamide derivatives?

A5: In vitro studies demonstrated that MD77, a 4-(Trifluoromethyl)benzamide derivative, displays significant anti-proliferative activity against various tumor cell lines, highlighting its potential as an anticancer agent. [] This activity is attributed to its ability to directly inhibit STAT3 signaling, a pathway often implicated in tumor cell survival and proliferation. []